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Compound of Interest

Compound Name:
2-Methoxy-3-(2-

methoxyethoxy)pyridine

CAS No.: 1820711-09-8

Cat. No.: B3060150 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the synthesis of Rabeprazole Sodium, a prominent proton pump

inhibitor. This document clarifies the key intermediates involved and presents detailed protocols

for its manufacturing process, emphasizing scientific integrity and practical, field-proven

insights.

Clarification on the Intermediate CAS 103577-66-8
Initial research into the synthesis of Rabeprazole Sodium may lead to confusion regarding the

role of CAS 103577-66-8. It is crucial to establish that CAS 103577-66-8, identified as 2,3-

Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine N-oxide, is an intermediate or impurity associated

with the synthesis of Lansoprazole, another proton pump inhibitor, and not Rabeprazole

Sodium[1][2][3]. The structural backbone of Rabeprazole requires a different pyridine

derivative, which is central to its synthesis.

Part 1: The Synthetic Pathway of Rabeprazole
Sodium
The manufacturing of Rabeprazole Sodium is a multi-step process that involves the strategic

assembly of a substituted benzimidazole and a pyridine moiety. The core of the synthesis

revolves around three key transformations: condensation, oxidation, and salt formation.
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The general synthetic route for Rabeprazole Sodium involves the condensation of a thiol

derivative with a chloromethyl pyridine derivative.[4] The resulting sulfide is then oxidized to

furnish Rabeprazole, which is subsequently converted to its sodium salt.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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